Cas no 3285-76-5 (Proline, 4-amino-)

• Product Name: Proline, 4-amino-
• CAS No: 3285-76-5
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 295335
• PubChem ID: 124558
• Update Time: 2025-06-20

Proline, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Proline, 4-amino-
• 4-Aminoproline
• FT-0648144
• AKOS022173319
• DL-Proline, 4-amino-
• FT-0648145
• A26502
• 99146-69-7
• 4-Apca
• SCHEMBL610338
• SB44992
• A26503
• 4-aminopyrrolidine-2-carboxylicacid
• AB87127
• 4-Aminopyrrolidine-2-carboxylic acid
• 3285-76-5
• F19644
• DB-184771
• 4-amino-pyrrolidine-2-carboxylic acid
• 4-Aminopyrrolidine-2-carboxylate

• Inchi： 1S/C5H10N2O2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2,6H2,(H,8,9)
• InChI Key： SHINASQYHDCLEU-UHFFFAOYSA-N
• SMILES： OC(C1CC(CN1)N)=O

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives

Additional information on Proline, 4-amino-

Exploring Proline, 4-amino- (CAS No. 3285-76-5): Properties, Applications, and Market Insights

Proline, 4-amino- (CAS No. 3285-76-5), also known as 4-Aminoproline, is a non-proteinogenic amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally related to the natural amino acid proline, features an additional amino group at the 4-position, enhancing its versatility in synthetic and biological applications. Researchers and industries are increasingly interested in 4-Aminoproline due to its potential in drug development, peptide synthesis, and as a chiral building block.

The molecular formula of Proline, 4-amino- is C5H10N2O2, with a molar mass of 130.15 g/mol. Its unique structure allows it to participate in various chemical reactions, making it valuable for creating modified peptides with enhanced stability or bioactivity. The compound’s chirality is particularly noteworthy, as it can influence the stereochemistry of synthesized molecules—a critical factor in drug design. Recent studies highlight its role in improving the pharmacokinetic properties of peptide-based therapeutics, a hot topic in the pharmaceutical industry.

One of the most compelling applications of 4-Aminoproline is in the field of peptide therapeutics. With the rising demand for targeted therapies, researchers are exploring how modified amino acids like Proline, 4-amino- can enhance drug delivery and efficacy. For instance, its incorporation into peptide chains can increase resistance to enzymatic degradation, a common challenge in oral peptide drugs. This aligns with the growing trend of personalized medicine and the search for more stable bioactive compounds.

Beyond pharmaceuticals, Proline, 4-amino- is also utilized in biocatalysis and enzyme engineering. Its ability to act as a scaffold for designing artificial enzymes has opened new avenues in green chemistry. As sustainability becomes a priority, the compound’s role in eco-friendly synthesis methods is gaining traction. Companies are investing in research to optimize its use in industrial processes, reducing reliance on harsh chemicals.

The market for 4-Aminoproline is expanding, driven by advancements in biotechnology and drug discovery. Analysts note increased procurement by pharmaceutical firms and academic institutions, particularly in North America and Europe. Online searches for "buy 4-Aminoproline" or "Proline, 4-amino- suppliers" have surged, reflecting its commercial demand. Additionally, forums discussing "applications of 4-Aminoproline in peptides" or "synthesis of modified amino acids" indicate strong academic interest.

Quality control and synthesis purity are critical for Proline, 4-amino-, as impurities can affect experimental outcomes. Reputable suppliers provide high-purity grades (≥98%) with detailed analytical reports, catering to rigorous research standards. Storage recommendations typically include cool, dry conditions to maintain stability—a detail frequently searched by laboratory professionals.

In summary, Proline, 4-amino- (CAS No. 3285-76-5) is a multifaceted compound with growing relevance in science and industry. Its applications span from cutting-edge drug development to sustainable chemistry, making it a subject of both commercial and academic focus. As research continues to uncover its potential, this amino acid derivative is poised to play a pivotal role in next-generation biochemical innovations.